Cas no 1005592-59-5 (ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate)

Ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate is a pyrazole-derived ester compound with applications in organic synthesis and agrochemical research. Its structure features a chloro-substituted pyrazole ring coupled with an ethyl butanoate moiety, offering versatility as an intermediate in the development of heterocyclic compounds. The presence of chloro and methyl groups enhances its reactivity, making it useful for further functionalization. This compound exhibits stability under standard handling conditions and is soluble in common organic solvents, facilitating its use in laboratory-scale reactions. Its precise molecular architecture allows for targeted modifications, supporting its role in the synthesis of specialized chemicals, including potential bioactive agents.

ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate structure

1005592-59-5 structure

Product Name:ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate

CAS No:1005592-59-5

MF:C₁₁H₁₇ClN₂O₂

MW:244.717881917953

MDL:MFCD04969158

CID:3059113

PubChem ID:17024876

Update Time:2025-06-06

ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

- 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid ethyl ester
- ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate
- 1005592-59-5
- AKOS000309344
- CS-0283485
- ethyl2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate
- BBL039370
- EN300-229354
- ethyl 2-(4-chloro-3,5-dimethylpyrazol-1-yl)butanoate
- STK313386
- MDL： MFCD04969158
- Inchi： 1S/C11H17ClN2O2/c1-5-9(11(15)16-6-2)14-8(4)10(12)7(3)13-14/h9H,5-6H2,1-4H3
- InChI Key： RDBKXUMHEHBBHD-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NN(C=1C)C(C(=O)OCC)CC

Computed Properties

Exact Mass: 244.0978555Da
Monoisotopic Mass: 244.0978555Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 44.1Å²

ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	027101-1g	2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid ethyl ester	1005592-59-5		1g	￡210.00	2022-03-01
Fluorochem	027101-5g	2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid ethyl ester	1005592-59-5		5g	￡591.00	2022-03-01
Chemenu	CM483382-1g	Ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate	1005592-59-5	97%	1g	$577	2022-06-14
Enamine	EN300-229354-0.05g	ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate	1005592-59-5	95%	0.05g	$65.0	2024-06-20
Enamine	EN300-229354-0.1g	ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate	1005592-59-5	95%	0.1g	$97.0	2024-06-20
Enamine	EN300-229354-0.25g	ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate	1005592-59-5	95%	0.25g	$138.0	2024-06-20
Enamine	EN300-229354-0.5g	ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate	1005592-59-5	95%	0.5g	$217.0	2024-06-20
Enamine	EN300-229354-1.0g	ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate	1005592-59-5	95%	1.0g	$278.0	2024-06-20
Enamine	EN300-229354-2.5g	ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate	1005592-59-5	95%	2.5g	$468.0	2024-06-20
Enamine	EN300-229354-5.0g	ethyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoate	1005592-59-5	95%	5.0g	$785.0	2024-06-20